Cas no 668972-68-7 (Pyrazinecarboxylic acid, 5-(hexyloxy)-, hexyl ester)

• Product Name: Pyrazinecarboxylic acid, 5-(hexyloxy)-, hexyl ester
• CAS No: 668972-68-7
• MF: C₁₇H₂₈N₂O₃
• MW: 308.415824890137
• CID: 1713349
• Update Time: 2024-08-31

Pyrazinecarboxylic acid, 5-(hexyloxy)-, hexyl ester Chemical and Physical Properties

Names and Identifiers

• Pyrazinecarboxylic acid, 5-(hexyloxy)-, hexyl ester
• 2-Pyrazinecarboxylic acid, 5-(hexyloxy)-, hexyl ester

• Inchi： 1S/C17H28N2O3/c1-3-5-7-9-11-21-16-14-18-15(13-19-16)17(20)22-12-10-8-6-4-2/h13-14H,3-12H2,1-2H3
• InChI Key： NQZOJLXIGCTXCP-UHFFFAOYSA-N
• SMILES： C1(C(OCCCCCC)=O)=NC=C(OCCCCCC)N=C1

Computed Properties

• Exact Mass: 308.21014

Experimental Properties

• Density: 1.018±0.06 g/cm3(Predicted)
• Boiling Point: 409.5±40.0 °C(Predicted)
• PSA: 61.31
• pka: -2.28±0.10(Predicted)